Cas no 1691777-94-2 (3-(3-methoxypyrrolidin-1-yl)propanoic acid)

• Product Name: 3-(3-methoxypyrrolidin-1-yl)propanoic acid
• CAS No: 1691777-94-2
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• CID: 5579874
• Update Time: 2025-05-23

3-(3-methoxypyrrolidin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinepropanoic acid, 3-methoxy-
• 3-(3-Methoxypyrrolidin-1-yl)propanoic Acid
• 3-(3-methoxypyrrolidin-1-yl)propanoic acid

• Inchi： 1S/C8H15NO3/c1-12-7-2-4-9(6-7)5-3-8(10)11/h7H,2-6H2,1H3,(H,10,11)
• InChI Key： XITOXUHMZDRYGW-UHFFFAOYSA-N
• SMILES： N1(CCC(O)=O)CCC(OC)C1

Experimental Properties

• Density: 1.15±0.1 g/cm3(Predicted)
• Boiling Point: 291.0±35.0 °C(Predicted)
• pka: 3.83±0.10(Predicted)

Additional information on 3-(3-methoxypyrrolidin-1-yl)propanoic acid

3-(3-Methoxypyrrolidin-1-yl)Propanoic Acid: A Comprehensive Overview

3-(3-Methoxypyrrolidin-1-yl)Propanoic Acid, also known by its CAS number 1691777-94-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. Recent studies have highlighted its role in modulating various biological pathways, making it a promising candidate for therapeutic interventions.

The chemical structure of 3-(3-Methoxypyrrolidin-1-yl)Propanoic Acid consists of a pyrrolidine ring substituted with a methoxy group at the 3-position and a propanoic acid moiety attached at the 1-position. This arrangement imparts the molecule with both hydrophilic and hydrophobic characteristics, which are crucial for its interactions within biological systems. The pyrrolidine ring, a five-membered saturated heterocycle, contributes to the molecule's stability and bioavailability, while the propanoic acid group enhances its ability to form hydrogen bonds, a key factor in drug-receptor interactions.

Recent research has focused on the pharmacological properties of this compound, particularly its ability to influence neurotransmitter systems. Studies have demonstrated that 3-(3-Methoxypyrrolidin-1-yl)Propanoic Acid exhibits potent activity as a modulator of serotonin and dopamine receptors. These findings suggest potential applications in the treatment of neuropsychiatric disorders such as depression, anxiety, and schizophrenia. Moreover, preclinical trials have indicated that this compound may possess neuroprotective properties, making it a candidate for therapies targeting neurodegenerative diseases like Alzheimer's and Parkinson's.

The synthesis of 3-(3-Methoxypyrrolidin-1-yl)Propanoic Acid involves a multi-step process that begins with the preparation of the pyrrolidine ring. Key steps include the formation of the methoxy-substituted pyrrolidine intermediate through nucleophilic substitution reactions, followed by coupling with the propanoic acid moiety using appropriate coupling agents. Optimization of reaction conditions has been critical in achieving high yields and ensuring the purity of the final product.

In terms of bioavailability, 3-(3-Methoxypyrrolidin-1-yl)Propanoic Acid demonstrates favorable pharmacokinetic properties, including efficient absorption and moderate clearance rates. These characteristics make it suitable for oral administration, which is advantageous for patient compliance in chronic disease management. Additionally, preliminary toxicity studies have shown that this compound exhibits low toxicity at therapeutic doses, further supporting its potential as a drug candidate.

The application of CAS No 1691777-94-2 extends beyond pharmacology into materials science. Its unique chemical structure enables it to serve as a building block for more complex molecules with tailored functionalities. For instance, researchers have explored its use in polymer synthesis, where it can impart enhanced mechanical properties to polymeric materials. This versatility underscores the importance of understanding its chemical behavior across different contexts.

In conclusion, 3-(3-Methoxypyrrolidin-1-yl)Propanoic Acid, with its CAS number 1691777-94-2, represents a valuable compound with diverse applications in both therapeutic and materials science domains. Its unique chemical properties and promising biological activity position it as a key player in future drug development efforts. Continued research into its mechanisms of action and optimization of its pharmacokinetic profile will undoubtedly unlock further potential applications, solidifying its role in advancing scientific knowledge and therapeutic innovation.